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Compound of Interest

Compound Name: 1-(2-Methylphenyl)ethanol

Cat. No.: B1581148

This guide provides essential safety and logistical information for the proper disposal of 1-(2-
Methylphenyl)ethanol, tailored for researchers, scientists, and drug development
professionals. Following these procedures is critical for maintaining laboratory safety and
ensuring environmental compliance.

While 1-(2-Methylphenyl)ethanol is not classified as a hazardous substance under the 2012
OSHA Hazard Communication Standard (29 CFR 1910.1200), it is imperative to handle and
dispose of it with the care due to all laboratory chemicals.[1] Local, state, and institutional

regulations must always be consulted to ensure complete and accurate classification and
disposal.[1][2]

Chemical and Physical Properties

Understanding the properties of 1-(2-Methylphenyl)ethanol is fundamental to its safe handling
and disposal. The following table summarizes key quantitative data.
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Property Value Source
Physical State Liquid [1]
Appearance Colorless [1][2]
Boiling Point 78-80°C/172.4-176 °F [1]
Molecular Formula CoH120 [3]
Molecular Weight 136.19 g/mol [4]
Density 0.995 g/cm?3 [3]
OSHA Hazard Classification Not Considered Hazardous [1]

Experimental Protocol: Step-by-Step Disposal
Procedures

This protocol outlines the detailed methodology for the routine disposal of 1-(2-
Methylphenyl)ethanol and the appropriate response for accidental spills.

l. Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure the following PPE is worn:
o Gloves: Wear appropriate protective gloves (e.qg., nitrile) to prevent skin exposure.

o Eye Protection: Use safety glasses or goggles that comply with OSHA's regulations in 29
CFR 1910.133 or European Standard EN166.[1]

e Lab Coat: A standard lab coat should be worn to protect clothing.[1]

Il. Routine Disposal of Unused 1-(2-
Methylphenyl)ethanol

This procedure applies to the disposal of excess or waste 1-(2-Methylphenyl)ethanol from
experimental processes.

e \Waste Collection:
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o Designate a specific, properly labeled waste container for non-halogenated organic
solvent waste.[5]

o Never dispose of 1-(2-Methylphenyl)ethanol down the sink or in regular trash.[6]

o Pour the waste chemical carefully into the designated container, avoiding splashes. Use a
funnel if necessary.

o Container Management:
o Keep the waste container tightly closed when not in use.[1][3]

o Store the waste container in a cool, dry, and well-ventilated area, away from heat or
ignition sources.[1][3][6]

o Ensure the container is clearly labeled with "Hazardous Waste" (or as required by your
institution) and a list of its contents.[6][7]

» Final Disposal:

o Arrange for pickup and disposal through your institution's Environmental Health & Safety
(EH&S) department or a licensed chemical waste contractor.[7]

lll. Spill Management and Disposal

In the event of a spill, follow these steps to ensure safety and proper cleanup.
o Small Spills (less than 100 mL):

o Alert personnel in the immediate area.

o Ensure adequate ventilation.

o Wearing appropriate PPE, absorb the spill with an inert, non-combustible material such as
vermiculite, dry sand, or earth.

o Carefully sweep or shovel the absorbed material into a suitable, sealable container for
disposal.[1][2]
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o Label the container clearly, indicating the contents of the spill debris.

o Decontaminate the spill area with soap and water.

e Large Spills (greater than 100 mL):

o

Evacuate the immediate area.

[¢]

Alert your supervisor and contact your institution's EH&S or emergency response team
immediately.

[¢]

Prevent the spill from entering drains or waterways.

[¢]

Allow only trained personnel with appropriate respiratory protection and chemical-resistant
gear to handle the cleanup.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1-(2-
Methylphenyl)ethanol in a laboratory setting.
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Disposal Decision Pathway for 1-(2-Methylphenyl)ethanol
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Caption: Disposal workflow for 1-(2-Methylphenyl)ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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